Cas no 808745-07-5 (ethyl 4-(acetylamino)-3-amino-5-methylbenzoate)

• Product name: ethyl 4-(acetylamino)-3-amino-5-methylbenzoate
• CAS No: 808745-07-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113709
• CID: 2108914
• PubChem ID: 69800000

ethyl 4-(acetylamino)-3-amino-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(acetylamino)-3-amino-5-methylbenzoate
• SCHEMBL6493050
• 808745-07-5
• DA-33975
• RIKCWFCAOFHBNK-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H16N2O3/c1-4-17-12(16)9-5-7(2)11(10(13)6-9)14-8(3)15/h5-6H,4,13H2,1-3H3,(H,14,15)
• InChI Key： RIKCWFCAOFHBNK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 236.11609238Da
• Monoisotopic Mass: 236.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 1

Additional information on ethyl 4-(acetylamino)-3-amino-5-methylbenzoate

测试